Cas no 1483992-49-9 (4-(2,5-dichlorophenyl)butanal)

• Product Name: 4-(2,5-dichlorophenyl)butanal
• CAS No: 1483992-49-9
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 6252406
• PubChem ID: 65316003
• Update Time: 2025-05-20

4-(2,5-dichlorophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dichlorophenyl)butanal
• EN300-1968515
• 1483992-49-9
• CS-0350370
• AKOS014650999

• Inchi： 1S/C10H10Cl2O/c11-9-4-5-10(12)8(7-9)3-1-2-6-13/h4-7H,1-3H2
• InChI Key： OGSBEHJROHXBHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CCCC=O)Cl

Computed Properties

• Exact Mass: 216.0108703g/mol
• Monoisotopic Mass: 216.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(2,5-dichlorophenyl)butanal

Introduction to 4-(2,5-dichlorophenyl)butanal (CAS No. 1483992-49-9)

4-(2,5-dichlorophenyl)butanal (CAS No. 1483992-49-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a butanal moiety substituted with a 2,5-dichlorophenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 4-(2,5-dichlorophenyl)butanal is C₁₀H₈Cl₂O, and its molecular weight is approximately 213.07 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties have been extensively studied to understand its behavior in different environments and its potential for use in pharmaceutical formulations.

In recent years, 4-(2,5-dichlorophenyl)butanal has been the subject of numerous research studies aimed at exploring its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory disorders. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 4-(2,5-dichlorophenyl)butanal has also demonstrated potential as an antioxidant agent. Oxidative stress is a major contributor to many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has indicated that this compound can scavenge free radicals and protect cells from oxidative damage, suggesting its potential use in the prevention and treatment of oxidative stress-related conditions.

The cytotoxicity of 4-(2,5-dichlorophenyl)butanal has also been evaluated in various cell lines. Studies have shown that it exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is an important characteristic for potential anticancer drugs, as it can reduce the side effects associated with conventional chemotherapy. Further research is needed to elucidate the mechanisms underlying this selective cytotoxicity and to optimize the compound for clinical use.

In addition to its direct biological activities, 4-(2,5-dichlorophenyl)butanal has been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. Chemists have used this compound as a starting material to develop novel derivatives with improved pharmacokinetic profiles and reduced toxicity. These efforts have led to the identification of several promising lead compounds that are currently undergoing preclinical evaluation.

The safety profile of 4-(2,5-dichlorophenyl)butanal is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are essential before it can be advanced to clinical trials.

The future prospects for 4-(2,5-dichlorophenyl)butanal are promising. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses. The compound's unique structure and multifaceted biological activities make it an attractive target for drug development in multiple disease areas.

In conclusion, 4-(2,5-dichlorophenyl)butanal (CAS No. 1483992-49-9) represents a significant advancement in the field of medicinal chemistry. Its anti-inflammatory, antioxidant, and cytotoxic properties position it as a valuable candidate for the development of new therapeutic agents. Continued research will further elucidate its potential benefits and contribute to the advancement of pharmaceutical science.